COPPER ALUMINUM OXIDE

• CAS RN: 12042-92-1
• Molecular Formula: Al2CuO4
• Molecular Weight: 181.51 g/mol
• IUPAC Name: dialuminum;copper;oxygen(2-)
• InChI: InChI=1S/2Al.Cu.4O/q2*+3;+2;4*-2
• InChI Key: AZOMMSWGPQLNGR-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[O-2].[Al+3].[Al+3].[Cu+2]
• physical_description: Other Solid

Description

Copper Aluminum Oxide (CuAlO2) is a novel material with a wide range of potential applications in the fields of electronics, optoelectronics, and photovoltaics. It is a compound of copper, aluminum, and oxygen and has a unique combination of properties, such as a high melting point, good electrical conductivity, and a wide band gap. CuAlO2 has a layered structure, which makes it ideal for use in thin-film devices. In addition, its low cost and ease of synthesis make it an attractive material for research and development.

Scientific Research Applications

Microelectronic Interconnects

Copper aluminum oxide's potential in microelectronic interconnects has been explored due to its ability to form stable high melting temperature solid solutions and intermetallic compounds with metals like copper, nickel, and aluminum. Its low melting point, non-toxicity, and fluxless wetting of materials make it a candidate for enabling the miniaturization and deformability of microelectronic devices, promising significant energy savings and enhanced device performance (Liu et al., 2018).

Enhancement of Heat Transfer in Cooling Systems

The application of this compound in nano-fluids for cooling systems has been reviewed, focusing on its impact on thermo-physical properties such as thermal conductivity and viscosity. These nano-fluids, based on copper oxide (CuO) and aluminum oxide (Al2O3), show enhanced heat transfer performance, making them suitable for advanced cooling systems (Bin-Abdun et al., 2017).

Removal of Contaminants from Wastewater

Research on nanosized aluminum oxides as sorbents for wastewater treatment highlights their effectiveness in removing metal ions, organic dyes, and other pollutants. The high sorption capacities and various experimental conditions under which these materials operate offer promising avenues for environmental cleanup and pollution control (Islam et al., 2018).

Development of Integrated Gas Sensors

The versatility of metal oxides, including this compound, for gas detection and pollution monitoring has been extensively reviewed. These materials offer a wide spectrum of sensitivities to various gaseous species, making them suitable for developing miniaturized and integrated gas-sensing devices for environmental monitoring and safety applications (Eranna et al., 2004).

Nanosized Metal Oxides for Heavy Metal Removal

Nanosized metal oxides, including copper and aluminum oxides, provide a large surface area and specific affinity for heavy metal adsorption from aqueous systems. Their role in synthesizing new materials for practical applications, such as water purification and environmental remediation, has been critically reviewed, highlighting their advantages over traditional methods (Hua et al., 2012).

Biomedical Application and Environmental Remediation

The synthesis and applications of copper oxide nanoparticles, including their role in biomedical applications and environmental remediation, have been explored. Emphasis is placed on green synthesis methods, which offer environmentally friendly and cost-effective alternatives to conventional methods. These nanoparticles exhibit promising antibacterial properties and potential for pollution control (Akintelu et al., 2020).

Mechanism of Action

Target of Action

Copper Aluminum Oxide (CuAlO2) primarily targets the semiconductor, chemical vapor deposition (CVD), and physical vapor deposition (PVD) display and optical applications . It is used in the production of sputtering targets, which are essential components in these applications .

Mode of Action

This compound interacts with its targets through a process known as sputtering . In this process, the compound is bombarded with ions, causing it to release atoms that can then be deposited onto a substrate . This allows for the creation of thin films of this compound on the substrate, which can enhance the performance of the target application .

Biochemical Pathways

Copper oxide nanoparticles have demonstrated promising results in biomedical applications, including drug delivery systems, biomedical imaging, biosensing, and tissue engineering . Aluminum oxide nanoparticles have also shown potential in various scientific and industrial fields due to their unique properties such as high surface area, thermal stability, and biocompatibility .

Pharmacokinetics

Research into the interaction between copper oxide and aluminum oxide has shown that the formation of this compound occurs at around 700 °c, 800 °c, and 950 °c, depending on the form of aluminum used .

Result of Action

The result of this compound’s action is the creation of a thin film of the compound on a substrate. This film can enhance the performance of semiconductor, CVD, and PVD display and optical applications . Additionally, the interaction between Copper Oxide and Aluminum Oxide can lead to the formation of the Cu/Al2O3 composite structure .

Action Environment

The action of this compound is influenced by environmental factors such as temperature and the presence of ions. The formation of this compound from Copper Oxide and Aluminum Oxide occurs at specific temperatures . Furthermore, the sputtering process, which is key to this compound’s mode of action, requires an environment with a controlled atmosphere and specific ion presence .

Safety and Hazards

Copper Aluminum Oxide should not be released into the environment. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contacting with skin and eye. Personal protective equipment should be used when handling this material.

Future Directions

Copper Aluminum Oxide has potential applications in various fields. Advanced electrical conductors that outperform copper and aluminum can revolutionize our lives by enabling billions of dollars in energy savings and facilitating a transition to an electric mobility future. Copper oxide nanowires, which can be formed from this compound, have potential uses in catalysis, sensing, and other applications.